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Cat. No.: B558785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-10-aminodecanoic acid is a versatile bifunctional molecule widely utilized in organic

synthesis, particularly in peptide synthesis, drug development, and the construction of complex

molecular architectures such as Proteolysis Targeting Chimeras (PROTACs).[1][2][3] Its

structure features a C10 alkyl chain that provides hydrophobicity and spacing, a carboxylic acid

for coupling reactions, and a tert-butoxycarbonyl (Boc) protected amine, which allows for

controlled, stepwise synthesis.[1][2][3] The Boc protecting group is stable under a variety of

reaction conditions but can be readily removed under acidic conditions, making it an ideal

component for multi-step synthetic strategies.[1][3]

These application notes provide detailed protocols for common reactions involving Boc-10-
aminodecanoic acid, including amide bond formation and Boc-group deprotection, along with

data presented in a clear, tabular format for easy reference.

Key Applications
Peptide Synthesis: Acts as a building block to introduce a long aliphatic chain into a peptide

sequence.[2]

PROTAC Linkers: Serves as a component of the linker connecting the target protein binder

and the E3 ligase ligand in PROTACs.[1]
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Bioconjugation: Facilitates the attachment of molecules to surfaces or other biomolecules.[2]

Drug Development: Used to create drug candidates with modified pharmacokinetic

properties, such as improved stability and bioavailability.[2]

Experimental Protocols
Amide Bond Formation using EDC/HOBt Coupling
This protocol describes a general procedure for the coupling of Boc-10-aminodecanoic acid
to a primary or secondary amine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

as the coupling agent and Hydroxybenzotriazole (HOBt) to suppress side reactions and

minimize racemization.

Experimental Workflow for Amide Coupling and Deprotection
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Amide Coupling

Purification

Boc Deprotection

Boc-10-aminodecanoic Acid

Stir at RT, 12-24h

Amine (R-NH2) EDC, HOBt, DIPEA in DMF

Boc-Protected Amide Product

Aqueous Work-up

Silica Gel Chromatography

Purified Boc-Protected Product

Stir at RT, 1-2h

TFA in DCM

Final Amide Product (Amine Salt)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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